Cas no 88925-53-5 (1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]-)

• Product Name: 1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]-
• CAS No: 88925-53-5
• MF: C₂₀H₃₃NO₃
• MW: 335.480926275253
• CID: 619644
• PubChem ID: 136477432
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]-
• 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]cyclohexane-1,3-dione
• 88925-53-5
• SCHEMBL10662578
• DTXSID70529177

• Inchi： 1S/C20H33NO3/c1-3-10-17(21-24-4-2)20-18(22)13-16(14-19(20)23)15-11-8-6-5-7-9-12-15/h15-16,22H,3-14H2,1-2H3/b21-17+
• InChI Key： LOZBCOJQWDMTQR-HEHNFIMWSA-N
• SMILES： OC1=C(/C(/CCC)=N/OCC)C(CC(C1)C1CCCCCCC1)=O

Computed Properties

• Exact Mass: 335.24604391g/mol
• Monoisotopic Mass: 335.24604391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 58.9Ų